N-(3-chloro-4-methoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide

Specification

• CAS No.: 1021215-65-5
• Molecular Formula: C20H15ClN4O3S3
• Molecular Weight: 491
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[(7-oxo-3-phenyl-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C20H15ClN4O3S3/c1-28-14-8-7-11(9-13(14)21)22-15(26)10-30-19-23-17-16(18(27)24-19)31-20(29)25(17)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,22,26)(H,23,24,27)
• Standard InChI Key: CSUMWGCKKHZJQO-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2)SC(=S)N3C4=CC=CC=C4)Cl

Introduction

The compound N-(4-fluorobenzyl)-1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide appears to be a synthetic organic molecule with potential applications in medicinal chemistry. Its structure includes:

• A piperidine ring, which is common in pharmacologically active compounds.

• A thieno[3,2-d]pyrimidine core, often found in molecules with anticancer or antimicrobial properties.

• Substituents like a 4-fluorobenzyl group and a 3-methylphenyl group, which can influence the compound's biological activity and physicochemical properties.

Compounds with similar scaffolds are frequently investigated for their roles as enzyme inhibitors, receptor modulators, or therapeutic agents.

General Synthesis

The synthesis of such compounds typically involves multi-step organic reactions. Below is an outline of the possible synthetic approach:

• Formation of the Thieno[3,2-d]pyrimidine Core:

  • The thieno[3,2-d]pyrimidine structure can be synthesized through cyclization reactions involving thiophene derivatives and guanidine or urea derivatives.

• Functionalization of the Core:

  • Substituents like the 3-methylphenyl group may be introduced via nucleophilic substitution or palladium-catalyzed coupling reactions.

• Piperidine Derivative Formation:

  • The piperidine ring is often functionalized with carboxamides or other groups through amide bond formation using reagents like carbodiimides (e.g., EDCI) or coupling agents like HATU.

• Introduction of Fluorobenzyl Group:

  • The fluorobenzyl moiety can be added via reductive amination or alkylation reactions.

Analytical Characterization

To confirm the structure and purity of the compound, researchers typically use:

• Nuclear Magnetic Resonance (NMR):

  • $^1H$ and $^{13}C$ NMR spectroscopy to identify chemical shifts corresponding to protons and carbons in specific environments.

• Mass Spectrometry (MS):

  • High-resolution MS to determine the molecular weight and confirm elemental composition.

• Infrared Spectroscopy (IR):

  • To identify functional groups (e.g., carbonyl stretching for the amide group).

• X-ray Crystallography:

  • If crystals are obtained, this method provides detailed three-dimensional structural information.

Potential Applications

Compounds with similar structures are often explored for:

• Biological Activity:

  • These molecules may act as inhibitors of enzymes like kinases or proteases due to their heterocyclic cores.

  • The fluorine atom can enhance metabolic stability and binding affinity in drug design.

• Pharmacokinetics:

  • The piperidine ring can improve solubility and bioavailability.

  • The thieno[3,2-d]pyrimidine scaffold is known for its potential anticancer and antimicrobial activities.

Hypothetical Data Table

Property	Description/Value
Molecular Formula	C$_{25}$H$_{25}$FN$_{4}$O$_{2}$S
Molecular Weight	~480 g/mol
Key Functional Groups	Amide, Fluorobenzyl, Thienopyrimidine
Solubility	Likely soluble in DMSO or ethanol
Predicted Biological Target	Kinases or GPCRs